molecular formula C7H6N2O4 B8427316 3-Methoxy-6-nitro-pyridine-2-carbaldehyde

3-Methoxy-6-nitro-pyridine-2-carbaldehyde

Cat. No.: B8427316
M. Wt: 182.13 g/mol
InChI Key: DBYCCIOLSNTFRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methoxy-6-nitro-pyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C7H6N2O4 and its molecular weight is 182.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H6N2O4

Molecular Weight

182.13 g/mol

IUPAC Name

3-methoxy-6-nitropyridine-2-carbaldehyde

InChI

InChI=1S/C7H6N2O4/c1-13-6-2-3-7(9(11)12)8-5(6)4-10/h2-4H,1H3

InChI Key

DBYCCIOLSNTFRN-UHFFFAOYSA-N

Canonical SMILES

COC1=C(N=C(C=C1)[N+](=O)[O-])C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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C=Cc1nc([N+](=O)[O-])ccc1OC
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Synthesis routes and methods II

Procedure details

A solution of 0.63 g (3.5 mmol) 3-methoxy-6-nitro-2-vinyl-pyridine in 50 ml of CH2Cl2 and 10 ml of methanol was cooled to −70° C. Ozone was bubbled into the solution until a blue color persisted. The mixture was stirred for 60 minutes at −70° C. and then quenched with excess dimethyl sulfide. The reaction was warmed to room temperature and the solvent evaporated. The residue was dissolved in ethyl acetate and water. The pH of the solution was adjusted to 2.0 with 1N HCl and the mixture stirred for 30 minutes. The pH of the solution was then adjusted to 8.0 with 1N NaOH. The mixture was extracted with excess ethyl acetate. The ethyl acetate extracts were combined, dried (Na2SO4) and evaporated to yield 0.6 g of 3-methoxy-6-nitro-pyridine-2-carbaldehyde as a tan solid. TLC. Rf=0.2 (1.1 ethyl acetate/hexane). 1H NMR (CDCl3) δ 10.1 (s, 1H), 8.5 (d, 1H), 7.85 (d, 1H), 4.15 (s, 3H).
Name
3-methoxy-6-nitro-2-vinyl-pyridine
Quantity
0.63 g
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reactant
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10 mL
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50 mL
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